Cas no 93-88-9 (N-methyl-2-phenylpropan-1-amine)

• Product Name: N-methyl-2-phenylpropan-1-amine
• CAS No: 93-88-9
• MF: C₁₀H₁₅N
• MW: 149.232802629471
• CID: 805563
• PubChem ID: 22276
• Update Time: 2025-04-19

N-methyl-2-phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, N,b-dimethyl-
• Methyl-(2-phenyl-propyl)-amine
• N-methyl-2-phenylpropan-1-amine
• methyl(2-phenylpropyl)amine
• Phenpromethaminum
• PHENPROMETHAMINE
• BENZENEETHANAMINE, N,.BETA.-DIMETHYL-
• methyl-(2-phenyl-propyl)-amine, AldrichCPR
• Z57797325
• PHENPROMETHAMINE [MART.]
• Phenpromethaminum [INN-Latin]
• Fenprometamina [INN-Spanish]
• Phenpromethamine [INN:DCF]
• NS00001594
• N,beta-Dimethylphenethylamine
• 7D4542I59V
• Fenprometamina
• Q7181405
• AKOS017269518
• methyl(2-phenylpropyl)amine;hydrochloride
• Benzeneethanamine, N,beta-dimethyl-
• PHENETHYLAMINE, N,.BETA.-DIMETHYL-
• 1-Phenyl-1-methyl-2-methylamino-aethan
• Vonedrine
• Dl-n-methyl-2-phenylpropylamine
• N-Methyl-2-phenylpropylamine
• DL-N,.BETA.-DIMETHYLBENZENEETHANAMINE
• (+/-)-1-METHYLAMINO-2-PHENYLPROPANE
• N-methyl-2-phenyl-1-propanamine;hydrochloride
• MLS000708563
• 1-Methylamino-2-methyl-2-phenylethane
• SCHEMBL681384
• N-Methyl-beta-Methylphenethylamine
• Phenpromethadrine
• HMS1691M02
• CHEMBL1622886
• AUFSOOYCQYDGES-UHFFFAOYSA-N
• cid_22275
• DTXSID20861690
• Phenethylamine, N,beta-dimethyl-
• SMR000289130
• EN300-66712
• 93-88-9
• Phenpromethamin
• BDBM96687
• N-methyl-2-phenyl-propan-1-amine;hydrochloride
• 1-Methylamino-2-phenylpropane
• UNII-7D4542I59V
• CHEBI:134771
• 1-Phenyl-1-methyl-2-methylamino-aethan [German]
• NCGC00245147-01
• N,.BETA.-DIMETHYLPHENETHYLAMINE
• AKOS000302817
• PHENYLPROPYLMETHYLAMINE [MI]
• Phenpromethadrinum
• 1-Phenyl-1-methyl-2-methylaminoethane
• PHENPROMETHAMINE [INN]
• N,.BETA.-DIMETHYLBENZENEETHANAMINE
• 3-12-00-02689 (Beilstein Handbook Reference)
• N-Methyl-2-phenyl-1-propylamine
• BRN 3196526
• benzene, (1-methyl-2-methylamino)ethyl-
• STK511146

• MDL： MFCD00864152
• Inchi： 1S/C10H15N/c1-9(8-11-2)10-6-4-3-5-7-10/h3-7,9,11H,8H2,1-2H3
• InChI Key： AUFSOOYCQYDGES-UHFFFAOYSA-N
• SMILES： N(C)CC(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 149.120449
• Monoisotopic Mass: 149.120449
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 12

Experimental Properties

• Density: d425 0.915-0.925
• Melting Point: 143°C (estimate)
• Boiling Point: bp760 205-210°; bp15 95-96°
• Flash Point: 81.4°C
• Refractive Index: nD20 1.5102